1-(5-(Bromomethyl)-2-mercaptophenyl)-3-chloropropan-1-one

Specification

• Molecular Formula: C10H10BrClOS
• Molecular Weight: 293.61 g/mol
• IUPAC Name: 1-[5-(bromomethyl)-2-sulfanylphenyl]-3-chloropropan-1-one
• Standard InChI: InChI=1S/C10H10BrClOS/c11-6-7-1-2-10(14)8(5-7)9(13)3-4-12/h1-2,5,14H,3-4,6H2
• Standard InChI Key: GMRQLZTZHZECCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CBr)C(=O)CCCl)S

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s structure consists of a phenyl ring substituted at the 2-position with a mercapto group and at the 5-position with a bromomethyl group. A chloropropanone side chain is attached to the phenyl ring’s carbonyl carbon. This arrangement creates three reactive centers:

• Bromomethyl group: A prime site for nucleophilic substitution (SN2) reactions due to the electrophilic nature of the bromine atom.

• Mercapto group: A redox-active thiol capable of forming disulfide bonds or participating in metal coordination.

• Chloropropanone moiety: A ketone with an adjacent chlorine atom, enabling elimination or nucleophilic acyl substitution reactions.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₀BrClOS
Molecular Weight	293.61 g/mol
Density	Not Available (N/A)
Boiling Point	N/A
Melting Point	N/A
Topological Polar SA	~17.1 Ų (estimated)

The absence of reported melting/boiling points suggests challenges in isolating the pure compound, likely due to its instability under thermal conditions. The polar surface area, estimated using analogs, indicates moderate solubility in polar solvents.

Synthetic Pathways and Analytical Characterization

Multi-Step Synthesis

The synthesis of 1-(5-(Bromomethyl)-2-mercaptophenyl)-3-chloropropan-1-one involves sequential functionalization of a benzene derivative:

• Introduction of Mercapto Group: Thiolation of a pre-substituted benzene ring via diazonium salt intermediates or nucleophilic aromatic substitution.

• Bromomethylation: Radical bromination or Friedel-Crafts alkylation to install the bromomethyl group at the 5-position.

• Chloropropanone Attachment: Acylation using 3-chloropropanoyl chloride under anhydrous conditions.

Analytical Validation

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra confirm the positions of substituents. For example, the mercapto proton appears as a singlet near δ 1.5 ppm, while the bromomethyl group’s protons resonate as a doublet near δ 4.3 ppm.

• Mass Spectrometry: High-resolution MS exhibits a molecular ion peak at m/z 293.61, with fragmentation patterns corresponding to Br⁻ and Cl⁻ loss.

Chemical Reactivity and Reaction Mechanisms

Nucleophilic Substitution at Bromomethyl

The bromomethyl group undergoes SN2 reactions with nucleophiles (e.g., amines, thiols), forming covalent bonds. For example, reaction with pyrrolidine yields a tertiary amine derivative:
$\text{C₁₀H₁₀BrClOS} + \text{C₄H₉N} \rightarrow \text{C₁₄H₁₉ClN OS} + \text{HBr}$
This reactivity is critical for bioconjugation in drug design.

Thiol-Disulfide Exchange

The mercapto group participates in redox equilibria, forming disulfide bridges in the presence of oxidizing agents:
$2 \text{RSH} + \text{O} \rightarrow \text{RSSR} + \text{H₂O}$
This property is exploitable in polymer chemistry or enzyme inhibition studies.

Chloropropanone Reactivity

The chloropropanone moiety can undergo elimination to form α,β-unsaturated ketones or nucleophilic substitution at the carbonyl carbon. For instance, reaction with methanol yields a methyl ether derivative:
$\text{C₁₀H₁₀BrClOS} + \text{CH₃OH} \rightarrow \text{C₁₁H₁₂BrClO₂S} + \text{HCl}$

Applications in Medicinal Chemistry

Lead Compound Optimization

Modifications to the bromomethyl or mercapto groups enhance pharmacokinetic properties:

• Bromine Replacement: Substituting Br with less toxic groups (e.g., -CH₃) reduces off-target effects.

• Thiol Protection: Acetylation of the -SH group improves metabolic stability.

Prodrug Development

The compound serves as a prodrug scaffold, releasing active metabolites upon thiol-mediated cleavage in reducing environments (e.g., tumor tissues).

Parameter	Recommendation
Storage	-20°C, inert atmosphere
Handling	Gloves, eye protection
Disposal	Incineration

The compound is labeled "For research use only" due to uncharacterized toxicity.

Comparison with Structural Analogs

Compound	Molecular Formula	Key Differences	Biological Activity
1-(2-Bromophenyl)-3-chloropropan-1-one	C₉H₈BrClO	Lacks mercapto group	Reduced enzyme inhibition
1-(5-(Bromomethyl)-2-methoxyphenyl)-3-chloropropan-1-one	C₁₁H₁₂BrClO₂	Methoxy instead of mercapto	Enhanced metabolic stability

The mercapto group’s presence in the target compound confers superior redox activity compared to methoxy or plain halogenated analogs.